Cas no 54029-80-0 (1,2-Benzenediamine, 4-(methoxymethoxy)-)

1,2-Benzenediamine, 4-(methoxymethoxy)- structure
54029-80-0 structure
Product Name:1,2-Benzenediamine, 4-(methoxymethoxy)-
CAS No:54029-80-0
MF:C8H12N2O2
MW:168.193081855774
CID:355736
PubChem ID:20362822
Update Time:2025-04-19

1,2-Benzenediamine, 4-(methoxymethoxy)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediamine, 4-(methoxymethoxy)-
    • 4-(methoxymethoxy)benzene-1,2-diamine
    • SCHEMBL11632036
    • 54029-80-0
    • 1,2-diamino-4-methoxymethoxybenzene
    • LNMVKMXZEPKPCR-UHFFFAOYSA-N
    • DTXSID00606086
    • Inchi: 1S/C8H12N2O2/c1-11-5-12-6-2-3-7(9)8(10)4-6/h2-4H,5,9-10H2,1H3
    • InChI Key: LNMVKMXZEPKPCR-UHFFFAOYSA-N
    • SMILES: O(COC)C1C=CC(=C(C=1)N)N

Computed Properties

  • Exact Mass: 168.08996
  • Monoisotopic Mass: 168.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 70.5Ų

Experimental Properties

  • PSA: 70.5
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